Cas no 1208076-06-5 (2-Bromo-1,3-difluoro-4-iodobenzene)

• Product Name: 2-Bromo-1,3-difluoro-4-iodobenzene
• CAS No: 1208076-06-5
• MF: C₆H₂BrF₂I
• MW: 318.885360240936
• CID: 4577497
• PubChem ID: 18960073
• Update Time: 2025-10-22

2-Bromo-1,3-difluoro-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3-difluoro-4-iodobenzene
• Y3813
• CS-0194638
• E82311
• 1208076-06-5
• TUWGVTORNOVLIJ-UHFFFAOYSA-N
• MFCD12922603
• 2-Bromo-1,3-difluoro-4-iodo-benzene
• DTXSID50596882
• AS-84117
• SCHEMBL8979083
• AKOS024264345

• MDL： MFCD12922603
• Inchi： 1S/C6H2BrF2I/c7-5-3(8)1-2-4(10)6(5)9/h1-2H
• InChI Key： TUWGVTORNOVLIJ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1F)Br)F

Computed Properties

• Exact Mass: 317.83527g/mol
• Monoisotopic Mass: 317.83527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2-Bromo-1,3-difluoro-4-iodobenzene

Recent Advances in the Application of 2-Bromo-1,3-difluoro-4-iodobenzene (CAS: 1208076-06-5) in Chemical Biology and Pharmaceutical Research

2-Bromo-1,3-difluoro-4-iodobenzene (CAS: 1208076-06-5) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and diagnostic agents. Its unique structural features, including multiple halogen substituents, make it an ideal candidate for cross-coupling reactions and other synthetic transformations that are central to medicinal chemistry.

Recent studies have highlighted the role of 2-Bromo-1,3-difluoro-4-iodobenzene in the synthesis of fluorinated pharmaceuticals. Fluorination is a critical strategy in drug design, as it can enhance the metabolic stability, bioavailability, and binding affinity of therapeutic compounds. Researchers have successfully utilized this compound in palladium-catalyzed cross-coupling reactions to introduce fluorine atoms into biologically active molecules, thereby improving their pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of a new class of kinase inhibitors with improved selectivity and potency.

In addition to its applications in drug discovery, 2-Bromo-1,3-difluoro-4-iodobenzene has been employed in the development of positron emission tomography (PET) tracers. The presence of iodine in the molecule allows for radioisotope labeling, which is essential for imaging applications. A recent breakthrough reported in Chemical Communications showcased its use in the synthesis of a fluorine-18 labeled tracer for imaging neurodegenerative diseases. This advancement underscores the compound's potential in bridging the gap between chemical synthesis and clinical diagnostics.

The mechanistic insights into the reactivity of 2-Bromo-1,3-difluoro-4-iodobenzene have also been a focus of recent research. Computational studies have elucidated the electronic effects of its halogen substituents, providing a deeper understanding of its behavior in various reaction conditions. These findings are instrumental in optimizing synthetic protocols and expanding the scope of its applications. For example, a 2024 study in Organic Letters revealed that the compound's reactivity can be finely tuned by modifying reaction parameters such as temperature and catalyst choice, enabling more efficient and selective transformations.

Despite its promising applications, challenges remain in the large-scale production and handling of 2-Bromo-1,3-difluoro-4-iodobenzene. Issues such as stability under storage conditions and the need for specialized equipment for its synthesis have been noted in recent industry reports. However, ongoing research aims to address these limitations through the development of novel synthetic routes and improved purification techniques. Collaborative efforts between academia and industry are expected to further enhance the accessibility and utility of this valuable compound.

In conclusion, 2-Bromo-1,3-difluoro-4-iodobenzene (CAS: 1208076-06-5) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications in drug discovery, diagnostic imaging, and synthetic chemistry highlight its importance in advancing modern medicine. Future research will likely explore its potential in emerging areas such as targeted drug delivery and theranostics, solidifying its role as a critical tool in the development of next-generation therapeutics.